Cas no 2248414-11-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 2248414-11-9
• MF: C₁₅H₈N₄O₅
• MW: 324.247822761536
• CID: 6367871
• PubChem ID: 165761776
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516975
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate
• 2248414-11-9

• Inchi： 1S/C15H8N4O5/c20-11-5-6-16-12-10(7-17-18(11)12)15(23)24-19-13(21)8-3-1-2-4-9(8)14(19)22/h1-7,17H
• InChI Key： NPBHEHGZHQEPLD-UHFFFAOYSA-N
• SMILES： O(C(C1=CNN2C(C=CN=C21)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 324.04946937g/mol
• Monoisotopic Mass: 324.04946937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 108Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 2248414-11-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS No. 2248414-11-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining isoindole and pyrazolopyrimidine moieties, makes it a promising candidate for applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways. Researchers are increasingly exploring its potential in addressing unmet medical needs, such as inflammatory diseases and metabolic disorders.

One of the key features of this compound is its multifunctional scaffold, which allows for versatile interactions with biological targets. The presence of both 1,3-dioxoisoindoline and 7-oxopyrazolopyrimidine groups contributes to its ability to act as a pharmacophore in medicinal chemistry. Recent studies highlight its role in the development of small-molecule inhibitors, particularly in oncology and immunology. For instance, its carboxylate ester linkage enhances bioavailability, a critical factor in modern drug design.

In the context of current trends, the demand for novel heterocyclic compounds like CAS No. 2248414-11-9 is rising due to their potential in precision medicine. Search engine analytics reveal growing queries such as "isoindole derivatives in drug development" and "pyrazolopyrimidine-based therapeutics," reflecting the scientific community's interest. This compound's structure-activity relationship (SAR) is also a hot topic, with researchers investigating how modifications to its core can optimize efficacy and reduce off-target effects.

From a synthetic chemistry perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 7-oxo-4H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate involves sophisticated multi-step organic reactions, including condensation and cyclization techniques. Its purity and stability are paramount, making advanced analytical methods like HPLC and NMR spectroscopy essential for quality control. These aspects are frequently searched by chemists seeking protocols for similar compounds.

Beyond pharmaceuticals, this compound's derivatives are being explored in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic applications, aligning with the global push for sustainable technologies. This interdisciplinary potential further elevates its relevance in both academic and industrial settings.

In summary, CAS No. 2248414-11-9 represents a cutting-edge example of how heterocyclic chemistry drives innovation across multiple fields. Its dual utility in biomedical research and advanced materials underscores its importance, while ongoing studies continue to uncover new applications. For researchers and industry professionals, understanding its properties and synthesis is crucial for leveraging its full potential.